Cas no 3545-42-4 (Carbamimidothioic acid,dodecyl ester, monohydrobromide (9CI))

• Product Name: Carbamimidothioic acid,dodecyl ester, monohydrobromide (9CI)
• CAS No: 3545-42-4
• MF: C₁₃H₂₉BrN₂S
• MW: 325.351761579514
• CID: 308830
• PubChem ID: 77086
• Update Time: 2025-06-12

Carbamimidothioic acid,dodecyl ester, monohydrobromide (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamimidothioic acid,dodecyl ester, monohydrobromide (9CI)
• dodecyl carbamimidothioate,hydrobromide
• (dodecylsulfanyl)methanimidamide hydrobromide
• AC1L2SC0
• AC1Q23ET
• AI3-19864
• amp
• Laurylisothiuronium bromide
• Pseudourea, 2-dodecyl-2-thio-, hydrobromide
• S-Alkylthiuroniumsalz
• S-Dodecyl-isothioharnstoff, Hydrobromid
• S-dodecyl-isothiourea, hydrobromide
• S-Dodecyl-isothiouronium-bromid
• S-Dodecylthiuronium bromide
• WLN: MUYZS12 &amp
• dodecylcarbamimidothioatehydrobromide
• EN300-43185
• Z436066530
• NSC3505
• Carbamimidothioic acid, dodecyl ester, monohydrobromide
• Carbamimidothioic acid, dodecyl ester, hydrobromide (1:1)
• dodecyl carbamimidothioate;hydrobromide
• DTXSID80188956
• Carbamimidothioic acid, dodecyl ester, monohydrobromide (9CI)
• AKOS030611177
• CS-0249347
• SCHEMBL9841020
• NSC-3505
• WLN: MUYZS12 &EH
• NSC 3505
• dodecyl carbamimidothioate hydrobromide
• 3545-42-4

• Inchi： 1S/C13H28N2S.BrH/c1-2-3-4-5-6-7-8-9-10-11-12-16-13(14)15;/h2-12H2,1H3,(H3,14,15);1H
• InChI Key： WFERTJGZWKWNMF-UHFFFAOYSA-N
• SMILES： Br.S(C(=N)N)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 324.12367
• Monoisotopic Mass: 324.123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 12
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.2A^2

Experimental Properties

• Density: 0.98
• Boiling Point: 342.6°Cat760mmHg
• Flash Point: 161°C
• PSA: 49.87
• LogP: 6.29210

Additional information on Carbamimidothioic acid,dodecyl ester, monohydrobromide (9CI)

Carbamimidothioic acid, dodecyl ester, monohydrobromide (9CI) and CAS No. 3545-42-4: A Comprehensive Overview

Carbamimidothioic acid, dodecyl ester, monohydrobromide (9CI) is a specialized chemical compound characterized by its unique molecular structure and functional properties. This compound, identified by the CAS number 3545-42-4, has garnered significant attention in the field of chemical and pharmaceutical research due to its versatile applications. The structure of this molecule incorporates both carbamido and thioic acid functional groups, which contribute to its reactivity and potential utility in various synthetic pathways.

The dodecyl ester moiety in the compound's name indicates the presence of a long-chain alkyl group, which influences the compound's solubility and interaction with other molecules. This feature makes it particularly interesting for applications in organic synthesis and as an intermediate in the development of more complex chemical entities. The monohydrobromide designation suggests that the compound is partially protonated, which can affect its stability and reactivity under different conditions.

In recent years, there has been a growing interest in exploring the potential of Carbamimidothioic acid, dodecyl ester, monohydrobromide (9CI) in pharmaceutical research. Its unique structural features have led to investigations into its role as a precursor or intermediate in the synthesis of bioactive molecules. For instance, researchers have been examining its potential use in the development of novel drugs targeting specific biological pathways. The compound's ability to undergo various chemical transformations makes it a valuable tool for medicinal chemists seeking to design new therapeutic agents.

TheCAS number 3545-42-4 provides a unique identifier for this compound, facilitating its recognition and use in scientific literature and databases. This standardized nomenclature ensures that researchers worldwide can accurately reference and utilize the compound in their studies. The importance of such standardized identification cannot be overstated, as it streamlines collaboration and knowledge sharing within the scientific community.

One of the most compelling aspects of Carbamimidothioic acid, dodecyl ester, monohydrobromide (9CI) is its potential application in materials science. The long-chain alkyl group can impart specific physical properties to materials derived from this compound, making it suitable for use in coatings, adhesives, or other industrial applications. Additionally, the presence of both carbamido and thioic acid groups suggests that this compound could be used to develop novel polymers or surface-modifying agents.

The pharmaceutical industry has also shown interest in exploring the therapeutic potential of derivatives of this compound. By modifying its structure through various chemical reactions, researchers aim to create molecules with enhanced biological activity. For example, derivatives of carbamimidothioic acid have been investigated for their anti-inflammatory or antimicrobial properties. These studies highlight the compound's versatility and its potential as a scaffold for drug discovery.

In conclusion, Carbamimidothioic acid, dodecyl ester, monohydrobromide (9CI), identified by CAS number 3545-42-4, is a multifaceted compound with significant applications across multiple scientific disciplines. Its unique structural features make it a valuable tool for organic synthesis, pharmaceutical research, and materials science. As research continues to uncover new possibilities for this compound, its importance is likely to grow further. The ongoing exploration of its derivatives and synthetic pathways promises to yield novel insights and applications that could benefit various industries.